Cas no 7152-48-9 ( )
structure
Product Name:
CAS No:7152-48-9
MF:C8H16N2O5S
MW:252.288041114807
CID:976516
PubChem ID:227706
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-morpholin-4-ylsulfonylbutanoic acid
- 2-amino-4-morpholin-4-ylsulfonyl-butanoic acid
- 2-amino-4-(morpholin-4-ylsulfonyl)butanoic acid
- AC1L5FOU
- AC1Q6VLF
- AG-K-85296
- AR-1D8291
- CTK5D4504
- NSC19669
- NSC-19669
- SureCN1768432
- 7152-48-9
- SCHEMBL1768432
- DTXSID30281007
-
-
- Inchi: 1S/C8H16N2O5S/c9-7(8(11)12)1-6-16(13,14)10-2-4-15-5-3-10/h7H,1-6,9H2,(H,11,12)
- InChI Key: GNTASKLHBZGIEA-UHFFFAOYSA-N
- SMILES: S(CCC(C(=O)O)N)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 252.07808
- Monoisotopic Mass: 252.07799279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.44
- Boiling Point: 479.5°C at 760 mmHg
- Flash Point: 243.8°C
- Refractive Index: 1.565
- PSA: 109.93
- LogP: 0.16940
Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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